Cas no 1261989-59-6 (3-Methoxy-5-(2-trifluoromethylphenyl)phenol)

3-Methoxy-5-(2-trifluoromethylphenyl)phenol structure
1261989-59-6 structure
Product Name:3-Methoxy-5-(2-trifluoromethylphenyl)phenol
CAS No:1261989-59-6
MF:C14H11F3O2
MW:268.231154680252
CID:2767915
PubChem ID:53220999
Update Time:2025-04-21

3-Methoxy-5-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261989-59-6
    • MFCD18315259
    • DTXSID50685684
    • 5-Methoxy-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • 3-METHOXY-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
    • 3-Methoxy-5-(2-trifluoromethylphenyl)phenol
    • Inchi: 1S/C14H11F3O2/c1-19-11-7-9(6-10(18)8-11)12-4-2-3-5-13(12)14(15,16)17/h2-8,18H,1H3
    • InChI Key: GGCYNCKIRMUCTO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C=C(C=C(C=1)OC)O)(F)F

Computed Properties

  • Exact Mass: 268.07111408Da
  • Monoisotopic Mass: 268.07111408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.5Ų

3-Methoxy-5-(2-trifluoromethylphenyl)phenol Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd